Cas no 1361116-98-4 (2-Methyl-4-(3-methylpiperidin-3-yl)pyrimidine;dihydrochloride)

• Product Name: 2-Methyl-4-(3-methylpiperidin-3-yl)pyrimidine;dihydrochloride
• CAS No: 1361116-98-4
• MF: C₁₁H₁₉Cl₂N₃
• MW: 264.194660425186
• MDL: MFCD21605905
• CID: 4697124
• Update Time: 2025-06-08

2-Methyl-4-(3-methylpiperidin-3-yl)pyrimidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(3-methyl-piperidin-3-yl)-pyrimidine dihydrochloride
• 2-methyl-4-(3-methylpiperidin-3-yl)pyrimidine dihydrochloride
• 2-Methyl-4-(3-methylpiperidin-3-yl)pyrimidine;dihydrochloride

• MDL： MFCD21605905
• Inchi： 1S/C11H17N3.2ClH/c1-9-13-7-4-10(14-9)11(2)5-3-6-12-8-11;;/h4,7,12H,3,5-6,8H2,1-2H3;2*1H
• InChI Key： ITVYYNTVCJSLHW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(C2C=CN=C(C)N=2)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 37.8

Additional information on 2-Methyl-4-(3-methylpiperidin-3-yl)pyrimidine;dihydrochloride

Comprehensive Overview of 2-Methyl-4-(3-methylpiperidin-3-yl)pyrimidine;dihydrochloride (CAS No. 1361116-98-4)

2-Methyl-4-(3-methylpiperidin-3-yl)pyrimidine;dihydrochloride (CAS No. 1361116-98-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and piperidine structural motifs, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific enzymatic pathways.

The compound's chemical structure features a 2-methylpyrimidine core linked to a 3-methylpiperidine moiety, with the addition of a dihydrochloride salt form to enhance solubility and stability. This structural configuration is crucial for its pharmacokinetic properties, including bioavailability and metabolic stability. In recent years, the demand for such heterocyclic compounds has surged due to their versatility in medicinal chemistry and their role in designing small-molecule inhibitors.

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